Cas no 26176-24-9 (1H-Pyrrole, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-)

• Product Name: 1H-Pyrrole, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
• CAS No: 26176-24-9
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 1425934
• Update Time: 2024-08-15

1H-Pyrrole, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-

• Inchi： 1S/C12H13NS/c1-2-6-11-10(5-1)9-12(14-11)13-7-3-4-8-13/h3-4,7-9H,1-2,5-6H2
• InChI Key： HLDPNBXMTNJOLS-UHFFFAOYSA-N
• SMILES： N1(C2SC3CCCCC=3C=2)C=CC=C1

Computed Properties

• Exact Mass: 203.07699

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 358.0±42.0 °C(Predicted)
• PSA: 4.93
• pka: -4.73±0.20(Predicted)